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Compound of Interest

Compound Name: Bis(dimethylamino)dimethylsilane

Cat. No.: B1580881

An in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data for bis(dimethylamino)dimethylsilane (BDMADMS). This guide is
intended for researchers, scientists, and professionals in drug development and materials
science.

Bis(dimethylamino)dimethylsilane (BDMADMS), a versatile organosilicon compound, is
utilized in a range of applications, including as a silylating agent and a precursor in materials
science. A thorough understanding of its spectroscopic properties is essential for its
characterization and for monitoring its reactions. This technical guide provides a
comprehensive overview of the available spectroscopic data for BDMADMS, along with
generalized experimental protocols for obtaining such data.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from *H NMR, 13C NMR, 2°Si NMR,
IR, and mass spectrometry for bis(dimethylamino)dimethylsilane.

Table 1: Nuclear Magnetic Resonance (NMR) Data
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Chemical Shift (8)

Nucleus Multiplicity Solvent/Reference
Ppm
Data not publicl

H NMR PERIEY - -
available
Data not publicly

13C NMR ) - Chloroform-d / TMS[1]
available

29Si NMR 5.8 Singlet Neat/ TMS

Table 2: Infrared (IR) Spectroscopy Data

Wavenumber (cm—2) Assignment Intensity

2960-2800 C-H stretch (methyl groups) Strong

1470-1450 C-H bend (methyl groups) Medium

1255 Si-CHs symmetric deformation Strong

1060-1040 Si-N stretch Strong

940 N-CHs rock Strong

800-780 Si-C stretch Strong

Table 3: Mass Spectrometry (MS) Data
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miz Relative Intensity Proposed Fragment
146 Moderate [M]* (Molecular lon)[2]
131 High [M - CHs]*

102 High (Base Peak) [M - N(CH3)2]*[2]

88 Moderate [(CH3)2SiN(CH3)]*[2]
73 Moderate [Si(CH3)s3]*

58 High [(CHs)2SiH]*

44 High [N(CH3)2]*

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below. These
represent generalized protocols and may require optimization based on the specific
instrumentation used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of bis(dimethylamino)dimethylsilane is prepared by dissolving it in a deuterated
solvent, typically chloroform-d (CDCIs), containing a small amount of tetramethylsilane (TMS)
as an internal standard.[1] The solution is then transferred to an NMR tube.

» 1H NMR Spectroscopy: Proton NMR spectra are recorded on a spectrometer operating at a
frequency of 300 MHz or higher. Standard acquisition parameters are used, with a sufficient
number of scans to obtain a good signal-to-noise ratio.

e 13C NMR Spectroscopy: Carbon-13 NMR spectra are typically acquired on the same
instrument, operating at a corresponding frequency (e.g., 75 MHz for a 300 MHz proton
spectrometer). Proton decoupling is employed to simplify the spectrum to single lines for
each unique carbon atom.

e 29Si NMR Spectroscopy: Silicon-29 NMR spectra can be acquired on a multinuclear NMR
spectrometer. Due to the low natural abundance and negative gyromagnetic ratio of the 2°Si
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nucleus, longer acquisition times or the use of polarization transfer techniques (e.g., DEPT)
may be necessary to obtain a satisfactory spectrum.

Infrared (IR) Spectroscopy

Given that bis(dimethylamino)dimethylsilane is a liquid, its IR spectrum is conveniently
obtained using the neat technique. A thin film of the liquid is placed between two potassium
bromide (KBr) or sodium chloride (NaCl) plates. Alternatively, an Attenuated Total Reflectance
(ATR) accessory can be used, where a drop of the sample is placed directly onto the ATR
crystal (e.g., diamond or zinc selenide). The spectrum is recorded over the mid-IR range
(typically 4000-400 cm~1). A background spectrum of the empty plates or ATR crystal is
recorded first and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectra are typically obtained using a gas chromatograph coupled to a mass
spectrometer (GC-MS).[2] A diluted solution of bis(dimethylamino)dimethylsilane in a volatile
organic solvent is injected into the GC. The compound is separated from the solvent and any
impurities on a capillary column and then introduced into the mass spectrometer.

« lonization: Electron ionization (El) is a common method for volatile compounds like
BDMADMS. The molecules are bombarded with a high-energy electron beam (typically 70
eV), causing ionization and fragmentation.

e Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a
mass analyzer (e.g., a quadrupole).

o Detection: An electron multiplier or similar detector records the abundance of each ion,
generating the mass spectrum.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the comprehensive spectroscopic
characterization of a chemical compound like bis(dimethylamino)dimethylsilane.
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Spectroscopic Analysis Workflow for Bis(dimethylamino)dimethylsilane
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Caption: Workflow for the spectroscopic characterization of BDMADMS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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